Cas no 31678-73-6 (2H-Pyran-2-one, 3-methyl-)

• Product Name: 2H-Pyran-2-one, 3-methyl-
• CAS No: 31678-73-6
• MF: C₆H₆O₂
• MW: 110.110641956329
• CID: 2821798
• PubChem ID: 12219859
• Update Time: 2024-03-01

2H-Pyran-2-one, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-methyl-

• Inchi： 1S/C6H6O2/c1-5-3-2-4-8-6(5)7/h2-4H,1H3
• InChI Key： ZQAUXTFRVDANBD-UHFFFAOYSA-N
• SMILES： C1(=O)OC=CC=C1C

Computed Properties

• Exact Mass: 110.036779430g/mol
• Monoisotopic Mass: 110.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives